Cas no 123184-16-7 (4-ethylhex-1-en-3-one)

• Product Name: 4-ethylhex-1-en-3-one
• CAS No: 123184-16-7
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1217933
• PubChem ID: 57780867
• Update Time: 2025-06-28

4-ethylhex-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-3-one, 4-ethyl-
• 4-ethylhex-1-en-3-one
• DTXSID00727886
• EN300-1842710
• 123184-16-7
• SCHEMBL812136

• Inchi： 1S/C8H14O/c1-4-7(5-2)8(9)6-3/h6-7H,3-5H2,1-2H3
• InChI Key： MPOILDLJWJPUHA-UHFFFAOYSA-N
• SMILES： O=C(C=C)C(CC)CC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 4-ethylhex-1-en-3-one

4-Ethylhex-1-en-3-one: A Comprehensive Overview

The compound 4-Ethylhex-1-en-3-one, identified by the CAS number 123184-16-7, is a fascinating organic molecule with a diverse range of applications. This compound belongs to the class of ketones, specifically a substituted cyclohexenone derivative. Its structure features a six-membered ring with a ketone group at position 3 and an ethyl substituent at position 4, along with a double bond between positions 1 and 2. This unique arrangement imparts distinctive chemical properties, making it valuable in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 4-Ethylhex-1-en-3-one in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex natural products, such as terpenoids and steroids. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how this compound can be used as an intermediate in the total synthesis of certain diterpenes, showcasing its versatility in organic synthesis.

In terms of physical properties, 4-Ethylhex-1-en-3-one exhibits a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be enhanced through specific synthetic modifications.

The synthesis of 4-Ethylhex-1-en-3-one typically involves either aldol condensation reactions or Michael addition strategies. A notable advancement in its synthesis was reported in a 2022 paper in Organic Letters, where researchers developed a catalytic enantioselective method to produce this compound with high optical purity. This breakthrough has significant implications for its use in asymmetric catalysis and chiral drug development.

In the field of materials science, 4-Ethylhex-1-en-3-one has been investigated as a building block for the creation of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to its incorporation into high-performance materials used in aerospace and automotive industries. Furthermore, its role as a stabilizer in certain polymer formulations has been documented in recent patents, underscoring its practical applications.

The biological activity of 4-Ethylhex-1-en-3-one is another area of active research. Studies have shown that this compound exhibits moderate anti-inflammatory properties, making it a potential candidate for drug development. Additionally, it has been tested as an inhibitor of certain enzymes involved in metabolic pathways, with promising results reported in preclinical models.

In conclusion, 4-Ethylhex-1-en-3-one, CAS number 123184-16-7, is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and industrial exploitation.